4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone

• Molecular Formula: C17H12N2OS2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-ylsulfanylmethyl)-1H-quinolin-2-one
• InChI: InChI=1S/C17H12N2OS2/c20-16-9-11(12-5-1-2-6-13(12)18-16)10-21-17-19-14-7-3-4-8-15(14)22-17/h1-9H,10H2,(H,18,20)
• InChI Key: ZXKGWOIRZUHYOQ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=O)N2)CSC3=NC4=CC=CC=C4S3

Description

4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone, also known as BMQ, is a chemical compound that has caught the attention of scientists due to its potential in various fields of research. BMQ is a heterocyclic compound that contains a benzothiazole and a quinoline ring. Its unique structure has made it a subject of interest in the fields of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone is not fully understood. However, several studies have suggested that 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone exerts its biological activity by inhibiting various enzymes and signaling pathways. For example, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has also been reported to inhibit the activation of NF-κB, a transcription factor that regulates the expression of various genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has been reported to have several biochemical and physiological effects. In vitro studies have shown that 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has also been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. In addition, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has been reported to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has several advantages as a research tool. It is relatively easy to synthesize and has a high yield. 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone is also stable under normal laboratory conditions. However, there are some limitations to the use of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone in laboratory experiments. For example, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone is relatively insoluble in water, which can make it difficult to dissolve in aqueous solutions. In addition, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research on 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone. One potential direction is to further investigate the mechanism of action of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone. Understanding how 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone exerts its biological activity could help to identify new targets for drug development. Another potential direction is to study the pharmacokinetics and pharmacodynamics of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone in vivo. This could help to determine the optimal dosage and administration route for 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone in animal models. In addition, further studies are needed to evaluate the potential toxicity of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone in vivo. Finally, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone could be further modified to improve its solubility and bioavailability, which could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone involves the reaction of 2-hydroxy-1,4-naphthoquinone and 2-aminobenzothiazole in the presence of sulfur and a catalyst. This method was first reported by Zeng and colleagues in 2011. The yield of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone was found to be 70% using this method. Since then, several modifications have been made to the synthesis method to improve the yield and purity of 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone.

Scientific Research Applications

4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has been reported to have potential in various fields of research. In medicinal chemistry, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has been studied for its anti-tumor activity. Several studies have reported that 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has also been studied for its anti-inflammatory activity. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. In addition, 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-2(1H)-quinolinone has been studied for its antimicrobial activity. It has been reported to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.